Cas no 80841-09-4 (Methanesulfonic acid, trifluoro-, 3-(1-methylethyl)phenyl ester)

• Product Name: Methanesulfonic acid, trifluoro-, 3-(1-methylethyl)phenyl ester
• CAS No: 80841-09-4
• MF: C₁₀H₁₁F₃O₃S
• MW: 268.252752542496
• CID: 704961
• PubChem ID: 19360552
• Update Time: 2025-04-19

Methanesulfonic acid, trifluoro-, 3-(1-methylethyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 3-(1-methylethyl)phenyl ester
• (3-propan-2-ylphenyl) trifluoromethanesulfonate
• DTXSID30598349
• MDZUBIFFXUJCKF-UHFFFAOYSA-N
• m-isopropylphenol trifluoromethanesulfonate
• 3-(Propan-2-yl)phenyl trifluoromethanesulfonate
• SCHEMBL8007159
• 80841-09-4

• Inchi： 1S/C10H11F3O3S/c1-7(2)8-4-3-5-9(6-8)16-17(14,15)10(11,12)13/h3-7H,1-2H3
• InChI Key： MDZUBIFFXUJCKF-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1=CC=CC(=C1)C(C)C

Computed Properties

• Exact Mass: 268.03809987g/mol
• Monoisotopic Mass: 268.03809987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 51.8Ų